N-[2-(1H-imidazol-5-yl)ethyl]-N'-(3-methylphenyl)urea

• IUPAC Name: 1-[2-(1H-imidazol-5-yl)ethyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C13H16N4O/c1-10-3-2-4-11(7-10)17-13(18)15-6-5-12-8-14-9-16-12/h2-4,7-9H,5-6H2,1H3,(H,14,16)(H2,15,17,18)
• InChI Key: KVVRSBVHGXXVNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCC2=CN=CN2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

“N-[2-(1H-imidazol-5-yl)ethyl]-N’-(3-methylphenyl)urea” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of interest due to their broad range of chemical and biological properties. A one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Chemical Reactions Analysis

The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Imidazole derivatives have demonstrated antibacterial and antimycobacterial properties. .

Anti-Inflammatory Effects

• Some imidazole-containing compounds exhibit anti-inflammatory activity. .

Antitumor Properties

• Imidazole derivatives have been investigated for their antitumor effects. .

Antidiabetic Potential

• Certain imidazole-based molecules show promise in managing diabetes. .

Antioxidant Activity

• .

Ulcerogenic Activity

• Imidazole derivatives have been studied for their potential to induce ulcers. .

Additionally, it’s worth noting that imidazole-containing compounds play a crucial role in drug development. .

Future Directions

The development of new drugs that overcome antimicrobial resistance (AMR) problems is necessary. Imidazole has become an important synthon in the development of new drugs. Therefore, “N-[2-(1H-imidazol-5-yl)ethyl]-N’-(3-methylphenyl)urea” and other imidazole derivatives may have potential applications in the development of novel drugs.

Mechanism of Action

Target of Action

This compound contains an imidazole ring, which is a key component in many biologically active molecules . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets through hydrogen bonding, π-π stacking, and other non-covalent interactions . The exact mode of action would depend on the specific target and the surrounding biochemical environment.

Biochemical Pathways

Imidazole derivatives are involved in a wide range of biological processes, including serving as key components in many enzymes and proteins . The specific pathways affected by this compound would depend on its precise targets.